Cas no 1000339-32-1 (1-(5-Fluoro-2-methylphenyl)pyrrolidine)

1-(5-Fluoro-2-methylphenyl)pyrrolidine structure
1000339-32-1 structure
Product Name:1-(5-Fluoro-2-methylphenyl)pyrrolidine
CAS No:1000339-32-1
MF:C11H14FN
MW:179.233966350555
MDL:MFCD09878397
CID:857916
PubChem ID:26985695
Update Time:2025-04-19

1-(5-Fluoro-2-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Fluoro-2-methylphenyl)pyrrolidine
    • PC3654
    • Pyrrolidine, 1-(5-fluoro-2-methylphenyl)-
    • MFCD09878397
    • BS-18988
    • SCHEMBL23717773
    • AKOS006346690
    • 1000339-32-1
    • DTXSID30650471
    • CS-0211472
    • MDL： MFCD09878397
    • Inchi： 1S/C11H14FN/c1-9-4-5-10(12)8-11(9)13-6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3
    • InChI Key： GOOZUHYJYYEFLB-UHFFFAOYSA-N
    • SMILES： C1(C(C)=CC=C(F)C=1)N1CCCC1

Computed Properties

  • Exact Mass: 179.11100
  • Monoisotopic Mass: 179.111027613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.089±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 267.8±33.0 ºC (760 Torr),
  • Flash Point: 115.8±25.4 ºC,
  • Solubility: Very slightly soluble (0.68 g/l) (25 º C),
  • PSA: 3.24000
  • LogP: 2.79930

1-(5-Fluoro-2-methylphenyl)pyrrolidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-Fluoro-2-methylphenyl)pyrrolidine Pricemore >>

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abcr
AB254187-1 g
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abcr
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